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Compound of Interest

Compound Name: Dihydroxyaluminum aminoacetate

Cat. No.: B082756 Get Quote

This document provides essential safety and logistical information for the proper disposal of

dihydroxyaluminum aminoacetate, a common non-hazardous pharmaceutical compound.

The following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe handling and environmental protection.

While dihydroxyaluminum aminoacetate is not classified as a hazardous substance under

the Globally Harmonized System (GHS) or OSHA's Hazard Communication Standard, it is

crucial to manage its disposal as a non-RCRA (Resource Conservation and Recovery Act)

pharmaceutical waste.[1][2] Improper disposal of even non-hazardous pharmaceuticals can

pose risks to the environment.[1][2]

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are familiar with the Safety Data Sheet

(SDS) for dihydroxyaluminum aminoacetate.

Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety

glasses, gloves, and a lab coat.[3] In case of significant dust generation, use a NIOSH-

approved respirator.[3]

Spill Management:

Small Spills: Mop up the spill and place the material in a designated waste disposal

container.[4] Clean the surface with water.[4]
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Large Spills: Contain the spill using an inert, non-combustible absorbent material such as

sand or earth.[4] Sweep up the material and place it in an approved disposal container.[4]

Environmental Precautions: Do not allow the product to enter drains, soil, or water sources.

[4]

II. Step-by-Step Disposal Protocol
The recommended disposal method for non-RCRA pharmaceutical waste is incineration

through a licensed waste management facility.[1] Do not dispose of dihydroxyaluminum
aminoacetate in regular trash or down the drain.[3][5]

Segregation:

Isolate waste dihydroxyaluminum aminoacetate from other chemical waste streams,

particularly hazardous waste.

Use a designated container specifically for non-hazardous pharmaceutical waste. These

are often white with blue lids.[1]

Container Labeling:

Clearly label the waste container as "Non-Hazardous Pharmaceutical Waste for

Incineration."[1]

Include the full chemical name: "Dihydroxyaluminum Aminoacetate."

Indicate the date when the waste was first added to the container.

Waste Accumulation and Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials.[4]

Consult your institution's Environmental Health and Safety (EHS) office for specific storage

time limits and accumulation requirements.

Disposal Request:
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Once the container is full or has reached the storage time limit, contact your institution's

EHS office or a licensed chemical waste management contractor to arrange for pickup and

disposal.[6]

Ensure you have a complete paper trail for your non-hazardous pharmaceutical waste,

including manifests and a certificate of destruction.

III. Compliance and Regulatory Summary
The disposal of pharmaceutical waste is regulated to protect public health and the

environment.[5] While dihydroxyaluminum aminoacetate is not an RCRA hazardous waste,

its disposal must comply with institutional and local regulations for non-hazardous

pharmaceuticals.

Regulatory Aspect Requirement Rationale

Waste Classification
Non-RCRA Pharmaceutical

Waste

Prevents environmental

contamination from active

pharmaceutical ingredients.

Segregation

Separate containers for non-

hazardous pharmaceutical

waste

Avoids cross-contamination

and ensures proper disposal

pathways.

Labeling

"Non-Hazardous

Pharmaceutical Waste for

Incineration"

Communicates contents and

intended disposal method to

waste handlers.

Disposal Method
Incineration via a licensed

facility

The preferred method for

destroying active

pharmaceutical ingredients.[1]

Record Keeping
Manifests and Certificates of

Destruction

Provides a legal record of

proper disposal.

IV. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

dihydroxyaluminum aminoacetate.
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Disposal of Dihydroxyaluminum Aminoacetate

Waste Dihydroxyaluminum Aminoacetate Generated

Is the material a non-hazardous
pharmaceutical waste?

Segregate into a designated
'Non-Hazardous Pharmaceutical Waste'

container (white with blue lid).

  Yes  

Do NOT dispose of in
regular trash or down the drain.

  No (Consult SDS/EHS)  

Label container with contents and date.

Store in a secure, designated area.

Contact EHS or licensed waste
contractor for pickup and incineration.

Click to download full resolution via product page

Caption: Disposal workflow for dihydroxyaluminum aminoacetate.
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This guidance is intended to provide a framework for the safe and compliant disposal of

dihydroxyaluminum aminoacetate. Always consult your institution's specific policies and your

local regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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